Cas no 682341-17-9 (2-Azetidinone,1-(2-aminophenyl)-(9CI))

• Product Name: 2-Azetidinone,1-(2-aminophenyl)-(9CI)
• CAS No: 682341-17-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1018575
• PubChem ID: 45088721
• Update Time: 2025-04-20

2-Azetidinone,1-(2-aminophenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,1-(2-aminophenyl)-(9CI)
• 1-(o-aminophenyl)-2-azetidinone
• SCHEMBL14495113
• 682341-17-9
• 1-(2-Aminophenyl)azetidin-2-one
• 2-Azetidinone, 1-(2-aminophenyl)-
• DB-269647

• Inchi： 1S/C9H10N2O/c10-7-3-1-2-4-8(7)11-6-5-9(11)12/h1-4H,5-6,10H2
• InChI Key： PVBIYRKDWMPTLU-UHFFFAOYSA-N
• SMILES： O=C1CCN1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų